N-(6,6-dimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)-N'-propylurea

• IUPAC Name: 1-(6,6-dimethyl-1-phenyl-5,7-dihydro-4H-indazol-4-yl)-3-propylurea
• InChI: InChI=1S/C19H26N4O/c1-4-10-20-18(24)22-16-11-19(2,3)12-17-15(16)13-21-23(17)14-8-6-5-7-9-14/h5-9,13,16H,4,10-12H2,1-3H3,(H2,20,22,24)
• InChI Key: YCTUHJLTNARBFE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1CC(CC2=C1C=NN2C3=CC=CC=C3)(C)C
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler precursors. For example, the synthesis of a novel compound involving a thiourea moiety was achieved through a four-step reaction, indicating the complexity and careful planning required in synthesizing such molecules (Liang Fu-b, 2014). This approach highlights the importance of selecting appropriate starting materials and reaction conditions in the synthesis of complex organic molecules.

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography, provides detailed insights into the arrangement of atoms within a molecule. The structure is critical for understanding the compound's chemical behavior and potential interactions with biological targets. For instance, the molecular and crystal structure of a related compound was determined using neutron powder diffraction data, showcasing the technique's effectiveness in elucidating complex structures (V. Rybakov et al., 2001).

Chemical Reactions and Properties

The reactivity of a compound is closely related to its structure. Chemical reactions can be influenced by the presence of specific functional groups, steric hindrance, and electronic effects. Studies on similar compounds, such as the synthesis and biological evaluation of derivatives with potential inhibitory activity, demonstrate how structural features influence chemical reactivity and biological activity (M. Gomaa et al., 2011).

Physical Properties Analysis

The physical properties of organic compounds, such as solubility, melting point, and boiling point, are determined by their molecular structure. These properties are essential for predicting a compound's behavior in different environments and for its formulation in various applications. For example, the synthesis of azo-containing polyureas demonstrated how the molecular structure influences the solubility and other physical properties of the resulting polymers (S. Mallakpour & H. Nasr‐Isfahani, 2001).